Cas no 1248016-19-4 (1-2-bromo-1-(propan-2-yloxy)ethyl-3-chlorobenzene)

• Product Name: 1-2-bromo-1-(propan-2-yloxy)ethyl-3-chlorobenzene
• CAS No: 1248016-19-4
• MF: C₁₁H₁₄BrClO
• MW: 277.585261821747
• CID: 5167694
• PubChem ID: 62113535
• Update Time: 2025-05-20

1-2-bromo-1-(propan-2-yloxy)ethyl-3-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-1-isopropoxyethyl)-3-chlorobenzene
• 1-[2-bromo-1-(propan-2-yloxy)ethyl]-3-chlorobenzene
• Benzene, 1-[2-bromo-1-(1-methylethoxy)ethyl]-3-chloro-
• 1-2-bromo-1-(propan-2-yloxy)ethyl-3-chlorobenzene
• G73476
• 1-(2-bromo-1-propan-2-yloxyethyl)-3-chlorobenzene
• CS-0299773
• AKOS011393439
• 1248016-19-4
• EN300-1133223

• Inchi： 1S/C11H14BrClO/c1-8(2)14-11(7-12)9-4-3-5-10(13)6-9/h3-6,8,11H,7H2,1-2H3
• InChI Key： PPBZFTYKGLNHJJ-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=C(C=1)Cl)OC(C)C

Computed Properties

• Exact Mass: 275.99166g/mol
• Monoisotopic Mass: 275.99166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-2-bromo-1-(propan-2-yloxy)ethyl-3-chlorobenzene

Comprehensive Overview of 1-2-bromo-1-(propan-2-yloxy)ethyl-3-chlorobenzene (CAS No. 1248016-19-4): Properties, Applications, and Industry Insights

The chemical compound 1-2-bromo-1-(propan-2-yloxy)ethyl-3-chlorobenzene (CAS No. 1248016-19-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a brominated ethyl group and a chlorobenzene core, this compound serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₁H₁₄BrClO, highlights its potential for functionalization, making it valuable for designing novel bioactive molecules.

In recent years, the demand for halogenated aromatic compounds like 1-2-bromo-1-(propan-2-yloxy)ethyl-3-chlorobenzene has surged due to their role in drug discovery. Researchers frequently search for "CAS 1248016-19-4 solubility" or "synthesis routes for brominated chlorobenzene derivatives," reflecting its relevance in optimizing reaction yields and purity. The compound’s isopropoxyethyl side chain further enhances its solubility in organic solvents, a critical factor for industrial-scale applications.

From an environmental perspective, the compound’s stability under varying pH conditions has been a topic of interest. Queries such as "degradation pathways of 3-chlorobenzene derivatives" align with growing concerns about sustainable chemistry. Advanced oxidation processes (AOPs) have been explored to mitigate potential ecological impacts, ensuring compliance with green chemistry principles.

The pharmaceutical industry leverages CAS 1248016-19-4 as a building block for small-molecule inhibitors, particularly in kinase-targeted therapies. Its bromo and chloro substituents enable precise cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex drug scaffolds. Patent literature reveals its utility in oncology and CNS drug candidates, addressing high-traffic search terms like "halogenated intermediates in drug synthesis."

Analytical characterization of 1-2-bromo-1-(propan-2-yloxy)ethyl-3-chlorobenzene typically involves GC-MS, HPLC, and NMR spectroscopy. Laboratories often inquire about "HPLC methods for bromo-chlorobenzene separation" to ensure accurate quantification. The compound’s distinct spectral signatures, including chemical shifts near 7.2 ppm (aromatic protons) and 4.5 ppm (methylene group), facilitate its identification in complex matrices.

Emerging trends in catalysis have also spotlighted this compound. For instance, its use in palladium-catalyzed reactions aligns with searches for "efficient catalysts for halogenated substrates." Recent studies highlight its role in C-C bond formation, underscoring its importance in modular synthesis strategies.

In summary, 1-2-bromo-1-(propan-2-yloxy)ethyl-3-chlorobenzene (CAS No. 1248016-19-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to material science—coupled with rigorous analytical protocols, position it as a critical asset for researchers navigating the evolving landscape of functionalized aromatics.